BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
2-lodonaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-lodonaphthalene

Cat. No.: B183038

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core physical and
chemical properties of 2-lodonaphthalene (CAS No: 612-55-5). The document is intended for
use by researchers, scientists, and professionals in drug development and organic synthesis. It
consolidates key quantitative data into structured tables, outlines general experimental
methodologies for property determination, and presents logical workflows for characterization.

Chemical Identity and Structure

2-lodonaphthalene is an aryl halide and a derivative of naphthalene where an iodine atom is
substituted at the second position.[1] Its chemical identity is established by several key

identifiers.
Figure 1. Key Identifiers for 2-lodonaphthalene
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Caption: Key Identifiers for 2-lodonaphthalene.

Tabulated Physical Properties

The following tables summarize the key physical and chemical properties of 2-

lodonaphthalene based on available data.

Table 1: General and Physical Properties

Property Value Reference(s)
Appearance Whi.te to y(.ellowish or off-white (2]
to pink solid/chunks.
Odor Has a special, strong odor. [1]
Molecular Formula CioH7l [11[3][41[5]
Molecular Weight 254.07 g/mol [31[5][6]
Exact Mass 253.959 g/mol [3][6]
Density 1.744 glcm3 (some. sources e
note this as an estimate)
LogP 3.44440 [7]
Vapor Pressure 0.001 mmHg at 25°C [1]
Table 2: Thermal Properties
Property Value Reference(s)
Melting Point 52-56 °C [1][3]14]
Boiling Point 307.5 °C at 760 mmHg [71[3]
320 °C (rough estimate) [1]
Flash Point 138.4 °C [3]

Table 3: Optical and Spectroscopic Properties
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Property Value Reference(s)
Refractive Index 1.712 [7]
1.7010 (estimate) [1][8]

1H NMR, 13C NMR, IR, and

Spectroscopic Data ) [6]119]
MS data are available.

Table 4: Solubility

Solvent Solubility Reference(s)
Water Low solubility [1]
Organic Solvents Soluble in ether and benzene. [1]

Experimental Protocols for Property Determination

While specific, detailed experimental protocols for the characterization of 2-lodonaphthalene
are not provided in the cited literature, this section outlines the standard laboratory
methodologies generally employed for determining the key physical properties listed above.

3.1 Melting Point Determination The melting point of a solid crystalline compound like 2-
lodonaphthalene is typically determined using a capillary melting point apparatus. A small,
powdered sample is packed into a thin capillary tube, which is then placed in a heated block.
The temperature is slowly increased, and the range from which the sample first begins to melt
to when it becomes completely liquid is recorded as the melting point.

3.2 Boiling Point Determination The boiling point is determined by distillation. The compound is
heated in a flask equipped with a condenser. A thermometer is placed so that its bulb is just
below the side arm leading to the condenser to accurately measure the temperature of the
vapor that is in equilibrium with the boiling liquid at a specific atmospheric pressure.

3.3 Density Measurement The density of a solid can be determined using a pycnometer or by
the displacement method. In the displacement method, a known mass of the solid is
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submerged in a liquid of known density in which it is insoluble, and the volume of the displaced
liquid is measured.

3.4 Spectroscopic Analysis Spectroscopic characterization is fundamental to confirming the
structure and purity of a compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the hydrogen and carbon framework of the molecule.[9]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in a molecule by measuring the absorption of infrared radiation at various frequencies
corresponding to the vibrations of specific bonds.

e Mass Spectrometry (MS): MS provides the mass-to-charge ratio of the molecule, which
helps in determining the molecular weight and elemental composition.

The following diagram illustrates a general workflow for the physical characterization of a
chemical sample like 2-lodonaphthalene.

Figure 2. General Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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